Cas no 1594112-85-2 (trans-Bis(tricyclopentylphosphine)(2-methylphenyl)nickel(II) chloride)

• Product Name: trans-Bis(tricyclopentylphosphine)(2-methylphenyl)nickel(II) chloride
• CAS No: 1594112-85-2
• MF: C₃₇H₆₁ClNiP₂
• MW: 661.97
• CID: 4786766
• PubChem ID: 136212912
• Update Time: 2025-05-21

trans-Bis(tricyclopentylphosphine)(2-methylphenyl)nickel(II) chloride Chemical and Physical Properties

Names and Identifiers

• trans-Bis(tricyclopentylphosphine)(2-methylphenyl)nickel(II) chloride
• trans-(PCyp3)2Ni(o-tolyl)Cl
• 1594112-85-2

• Inchi： 1S/2C15H27P.C7H7.ClH.Ni/c2*1-2-8-13(7-1)16(14-9-3-4-10-14)15-11-5-6-12-15;1-7-5-3-2-4-6-7;;/h2*13-15H,1-12H2;2-5H,1H3;1H;/q;;-1;;/p+1
• InChI Key： AVGPRNJCDBGUOX-UHFFFAOYSA-O
• SMILES： P(C1CCCC1)(C1CCCC1)(C1CCCC1)[Ni+2]([C-]1=CC=CC=C1C)([Cl-])P(C1CCCC1)(C1CCCC1)C1CCCC1

Computed Properties

• Exact Mass: 660.329045g/mol
• Monoisotopic Mass: 660.329045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 156-161 °C

trans-Bis(tricyclopentylphosphine)(2-methylphenyl)nickel(II) chloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on trans-Bis(tricyclopentylphosphine)(2-methylphenyl)nickel(II) chloride

trans-Bis(tricyclopentylphosphine)(2-methylphenyl)nickel(II) chloride

The compound trans-Bis(tricyclopentylphosphine)(2-methylphenyl)nickel(II) chloride, with the CAS number 1594112-85-2, is a coordination complex that has garnered significant attention in the field of organometallic chemistry. This compound is notable for its unique structure and potential applications in catalysis and materials science. The name itself highlights key components of the molecule: the tricyclopentylphosphine ligands, the 2-methylphenyl group, and the nickel(II) center. Each of these elements plays a crucial role in determining the compound's properties and reactivity.

Recent studies have focused on the synthesis and characterization of this compound, particularly its electronic structure and coordination geometry. Researchers have employed advanced spectroscopic techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR), to elucidate the spatial arrangement of the ligands around the nickel center. The trans configuration of the tricyclopentylphosphine (PPh₃) ligands has been shown to influence the electronic properties of the complex, making it a promising candidate for use in asymmetric catalysis.

The tricyclopentylphosphine ligands are known for their steric bulk, which can stabilize certain oxidation states of transition metals. In this compound, they provide a rigid framework that enhances the stability of the nickel(II) center. The 2-methylphenyl group introduces additional electronic effects, potentially modulating the reactivity of the complex in various chemical transformations. These features make trans-Bis(tricyclopentylphosphine)(2-methylphenyl)nickel(II) chloride a versatile platform for exploring new catalytic cycles.

One area where this compound has shown particular promise is in cross-coupling reactions, a class of reactions that are fundamental in organic synthesis. Recent research has demonstrated its ability to facilitate Suzuki-Miyaura couplings under mild conditions, achieving high yields and selectivity. The stability of the complex under these conditions suggests that it could be used in large-scale industrial applications, provided further optimization is conducted.

In addition to its catalytic applications, trans-Bis(tricyclopentylphosphine)(2-methylphenyl)nickel(II) chloride has been studied for its potential in light-driven processes. The absorption properties of the complex have been investigated using UV-Vis spectroscopy, revealing strong absorption bands in the visible region. This characteristic makes it a candidate for use in photovoltaic devices or as a photosensitizer in organic synthesis.

The synthesis of this compound typically involves a two-step process: first, the preparation of a nickel precursor with appropriate ligands, followed by anion exchange to introduce the chloride counterion. Optimization of reaction conditions, such as temperature and solvent choice, has been critical in achieving high yields of pure product. Researchers have also explored alternative synthetic routes to improve scalability and reduce costs.

Despite its potential applications, there are challenges associated with trans-Bis(tricyclopentylphosphine)(2-methylphenyl)nickel(II) chloride. One concern is its stability under certain reaction conditions; prolonged exposure to air or moisture can lead to decomposition or aggregation. To address this issue, studies have been conducted on encapsulation techniques or stabilization strategies that could extend its shelf life without compromising its catalytic activity.

In conclusion, trans-Bis(tricyclopentylphosphine)(2-methylphenyl)nickel(II) chloride represents an exciting advancement in organometallic chemistry. Its unique combination of steric and electronic properties positions it as a valuable tool for both academic research and industrial applications. As researchers continue to explore its potential, further breakthroughs are expected in areas ranging from catalysis to materials science.